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Compound of Interest

Compound Name: Dehydro Mefloquine-d5

Cat. No.: B587915

Dehydro Mefloquine-d5: A Technical Safety
Profile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data for Dehydro Mefloquine-
d5 (CAS No. 1246819-32-8), a deuterated analog of Dehydro Mefloquine. The information
presented herein is compiled from publicly available data and safety data sheets for structurally
related compounds, in the absence of a publicly accessible, comprehensive Safety Data Sheet
(SDS) for Dehydro Mefloquine-d5 itself. This document is intended to support researchers,
scientists, and drug development professionals in the safe handling and use of this compound.

Chemical and Physical Properties

Dehydro Mefloquine-d5 is a stable isotope-labeled form of Dehydro Mefloquine. While a
specific SDS with detailed physical and chemical properties for the deuterated compound is not
publicly available, the properties of the parent compound, Mefloquine Hydrochloride, can be
used as a close surrogate for initial safety assessments.
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Property Data (Mefloquine HCI) Reference

1246819-32-8 (Dehydro

CAS Number

Mefloquine-d5)
Molecular Formula C17HsDsFsN20
Molecular Weight 377.3 g/mol
Appearance Solid
Solubility Information not available
Storage Temperature Recommended: 2-8°C

Hazard Identification and Toxicology

A comprehensive toxicological profile for Dehydro Mefloquine-d5 is not publicly available. The
hazard information is therefore based on the parent compound, Mefloquine. Mefloquine is
known to have potential neurological and psychiatric side effects in humans.

It is crucial to handle Dehydro Mefloquine-d5 with the assumption that it may exhibit similar
toxicological properties to Mefloquine.
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Hazard Type

Description (based on Mefloquine)

Acute Toxicity

May be harmful if swallowed, inhaled, or

absorbed through the skin.

Skin Corrosion/Irritation

May cause skin irritation.

Eye Damage/Irritation

May cause serious eye irritation.

Respiratory/Skin Sensitization

No data available.

Germ Cell Mutagenicity

No data available.

Carcinogenicity

No data available.

Reproductive Toxicity

No data available.

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation.

Specific Target Organ Toxicity (Repeated

Exposure)

May cause damage to the central nervous
system and liver through prolonged or repeated

exposure.

Aspiration Hazard

No data available.

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of Dehydro Mefloquine-d5

are not publicly available. The toxicological data for the parent compound, Mefloquine, would

have been generated following standardized OECD (Organisation for Economic Co-operation

and Development) or equivalent guidelines for chemical safety testing. These protocols

typically involve:

o Acute Toxicity Studies: Determination of LD50 (oral, dermal) and LC50 (inhalation) in animal

models (e.g., rats, mice).

« Irritation and Corrosivity Studies: Assessment of skin and eye irritation potential using animal

models (e.g., rabbits).

o Genotoxicity Assays: In vitro and in vivo tests to evaluate the potential for mutagenicity (e.g.,

Ames test, micronucleus assay).
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» Repeated Dose Toxicity Studies: Sub-acute, sub-chronic, and chronic studies in animal
models to identify target organs and establish No-Observed-Adverse-Effect Levels
(NOAELS).

Hazard Identification and Response Workflow

The following diagram illustrates a logical workflow for identifying and responding to potential
hazards associated with Dehydro Mefloquine-d5.

Hazard Identification and Response Workflow for Dehydro Meflouine-d5

Hazard Identification Exposure Event

! First Aid Response !

Wash with soap and water. Rinse cautiously with water for several minutes. Do NOT induce vomiting.
Remove contaminated clothing. Seek medical attention. Seek immediate medical attention,

Review Safety Data Sheet

(or surrogate data for related compounds)

Assess Health Hazards
(Toxicty, Iritation, etc.)

sess Physical Hazards

A Move to fresh air.
(e.g., dust explosion) Seek medical attention if symptoms persist.

Personal Protectivgé Equipment (PPE)

Use in a well-ventilated area
(e.g., fume hood)

Click to download full resolution via product page

Caption: Hazard identification and response workflow for Dehydro Mefloquine-d5.
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Recommended Personal Protective Equipment
(PPE)

The following diagram outlines the recommended personal protective equipment for handling

Dehydro Mefloquine-d5 in a laboratory setting.
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Recommended PPE for Handling Dehydro Mefloquine-d5

Engineering Controls

Chemical Fume Hood Adequate General Laboratory Ventilation

Personal Protective Eglipment

Safety Glasses with Side Shields or Goggles

i

Chemical-resistant Gloves (e.g., Nitrile)

i

Laboratory Coat

'

Consider a respirator if dusts are generated
and engineering controls are insufficient.

Hygiene Practices

Wash hands thoroughly after handling

'

Do not eat, drink, or smoke in the work area

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling Dehydro Mefloquine-d5.
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Disclaimer: This document is intended for informational purposes only and is not a substitute
for a comprehensive Safety Data Sheet (SDS). Users should always consult the most current
SDS for Dehydro Mefloquine-d5 provided by the supplier before handling this material. All
laboratory work should be conducted by trained professionals in accordance with established
safety protocols and regulations.

 To cite this document: BenchChem. [Dehydro Mefloquine-d5 safety data sheet information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587915#dehydro-mefloquine-d5-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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